Cas no 209224-90-8 (3-(naphthalen-2-yl)-1H-pyrazol-5-amine)

3-(Naphthalen-2-yl)-1H-pyrazol-5-amine is a heterocyclic compound featuring a naphthalene moiety fused to a pyrazole ring with an amine functional group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The naphthalene group enhances aromatic interactions, while the pyrazole-amine framework offers versatile reactivity for further derivatization. Its rigid, planar structure is advantageous in the design of ligands, catalysts, and bioactive molecules, particularly in medicinal chemistry for targeting specific receptors or enzymes. The compound’s stability and synthetic accessibility further contribute to its utility in advanced chemical applications.
3-(naphthalen-2-yl)-1H-pyrazol-5-amine structure
209224-90-8 structure
Product Name:3-(naphthalen-2-yl)-1H-pyrazol-5-amine
CAS No:209224-90-8
MF:C13H11N3
MW:209.246542215347
MDL:MFCD02664181
CID:242100
PubChem ID:3755069
Update Time:2025-05-23

3-(naphthalen-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine,5-(2-naphthalenyl)-
    • 5-(2-NAPHTHYL)-1H-PYRAZOL-3-AMINE
    • 5-naphthalen-2-yl-1H-pyrazol-3-amine
    • 5-Naphthalen-2-yl-2H-pyrazol-3-ylamine
    • 3-(naphthalen-2-yl)-1H-pyrazol-5-amine
    • 3-amino-5-(2-naphthyl)pyrazole
    • AC1MWU02
    • BBL020818
    • CTK4E5463
    • STK893508
    • SureCN6992649
    • SY268449
    • MFCD02664181
    • AKOS000175597
    • EN300-65160
    • 5-(NAPHTHALEN-2-YL)-1H-PYRAZOL-3-AMINE
    • 3-(2-NAPHTHYL)-1H-PYRAZOL-5-YLAMINE
    • DTXSID30395971
    • 209224-90-8
    • BB 0249359
    • SCHEMBL6992649
    • BB 0218547
    • LS-10837
    • 5-amino-3-(2-naphthyl)-1h-pyrazole
    • SCHEMBL17380979
    • 1450835-14-9
    • 1H-Pyrazol-3-amine, 5-(2-naphthalenyl)-
    • 3-(2-Naphthyl)-1H-pyrazol-5-amine
    • CS-0207410
    • ALBB-030361
    • G81169
    • MDL: MFCD02664181
    • Inchi: 1S/C13H11N3/c14-13-8-12(15-16-13)11-6-5-9-3-1-2-4-10(9)7-11/h1-8H,(H3,14,15,16)
    • InChI Key: IEWCDCBGMJMROZ-UHFFFAOYSA-N
    • SMILES: N1C(=CC(N)=N1)C1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 209.09500
  • Monoisotopic Mass: 209.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 511.0±38.0 °C at 760 mmHg
  • Flash Point: 295.5±14.0 °C
  • PSA: 54.70000
  • LogP: 3.39330
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(naphthalen-2-yl)-1H-pyrazol-5-amine Security Information

3-(naphthalen-2-yl)-1H-pyrazol-5-amine Pricemore >>

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